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Dithiazanine iodide ChEBI classification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dithiazanine lodide

CAS No.: 514-73-8

Cat. No.: S526335

Chemical Classification & Identifiers

Dithiazanine iodide is classified under the ChEBI (Chemical Entities of Biological Interest) ID

CHEBI:228275 [1]. The table below summarizes its core chemical information.

Property Description

IUPAC Name 3-Ethyl-2-[5-(3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)penta-1,3-dien-1-
yl]-1,3-benzothiazol-3-ium iodide [2] [3]

Chemical Formula  Cz23H23IN2S2 [2] [3]

CAS Registry 514-73-8 [2] [4]
Number
ChEBI Organic Compound — Heterocyclic Compound — Benzothiazoles [5]

Classification

Common A chemical compound belonging to the group of polymethine (cyanines) dyes,
Description formerly used as a veterinary anthelmintic [2].

Pharmacological & Safety Profile
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The following table consolidates the known biological and hazard information. Note that detailed

experimental data on its mechanism of action and pharmacokinetics are not available in the current search

results.

Aspect

Details

Historical Use

Current Status

Toxicity

Mechanism of

Action

GHS Hazard
Warning

Used as a veterinary anthelmintic (anti-worm medication) for dogs and previously
for human strongyloidiasis and whipworm infections [5].

Use is severely limited; withdrawn from markets in several countries (e.g., France,
Italy) due to toxicity [5].

Highly toxic; associated with fatal cases of severe acidosis and shock. The
estimated lethal dose for humans is 4-16 mg/kg by oral ingestion [2] [5].

Not well understood. It is believed to interfere with cells' absorption of glucose [2].

Danger - H300 (Fatal if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause respiratory irritation) [2].

Guidance for Experimental Research

The search results do not contain specific experimental protocols for working with dithiazanine iodide. The

high-throughput screening study [6], while focused on discovering new anthelmintics, does not provide a

directly applicable methodology for this compound.

Given the significant toxicity and hazardous nature of dithiazanine iodide, any experimental work must

prioritize safety. The following diagram outlines the critical safety workflow for handling this substance,

based on general safety guidelines for toxic solids.
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Start: Plan Experiment
with Dithiazanine lodide

Conduct Hazard Review

(CAS: 514-73-8)

Secure Fume Hood
or Glove Box

Don Appropriate PPE:
Respirator, Gloves, Lab Coat,
Chemical Goggles

:

Prepare Emergency Equipment:
Spill Kit, Eye Wash Station

:

Execute Experiment
Minimize Dust Formation

:

Decontaminate:
Decontaminate All Surfaces
and Equipment

End: Safe Disposal

of Waste

Click to download full resolution via product page

Critical safety workflow for handling dithiazanine iodide, a highly toxic solid.
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For researchers, the most viable path is to consult the primary toxicology literature and explore modern, safer
benzothiazole derivatives. The review on benzothiazole-based therapeutics [7] confirms this scaffold remains
highly relevant in drug discovery for conditions like cancer, ALS, and infectious diseases, offering numerous

leads with better-characterized mechanisms and safety profiles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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